
Proper Disposal Procedures for the Small
Molecule Inhibitor ML390

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML390

Cat. No.: B15610951 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for the research compound ML390 is publicly

available. The following information is based on general best practices for the handling and

disposal of small molecule organic compounds in a laboratory setting. Researchers, scientists,

and drug development professionals must consult the official SDS provided by the chemical

supplier for detailed safety, handling, and disposal instructions specific to ML390.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for a compound like ML390, to be used as a supplementary resource to the

official SDS.

Immediate Safety and Handling Precautions
Before handling ML390, it is crucial to be familiar with standard laboratory safety protocols.

Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: ANSI Z87.1 certified safety goggles with side shields.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or apron.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any dust or aerosols.
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Operational Plan: Safe Handling of ML390
Preparation:

Read and understand the supplier-specific Safety Data Sheet (SDS) for ML390.

Ensure a designated workspace is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest eyewash station and safety shower before starting work.

Handling:

Conduct all manipulations of solid ML390 or solutions in a certified chemical fume hood to

minimize inhalation exposure.

Use appropriate tools, such as spatulas and weigh boats, for handling the solid

compound.

Avoid direct contact with skin and eyes.

Prepare solutions in appropriate, clearly labeled containers.

Spill Response:

In case of a small spill, alert others in the vicinity.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

For large spills, evacuate the area and contact the institution's environmental health and

safety (EHS) office.
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Disposal Plan: Step-by-Step Procedures for ML390
Waste
Proper segregation and disposal of chemical waste are critical to ensure laboratory safety and

environmental compliance.

Step 1: Waste Segregation

Segregate waste contaminated with ML390 from general laboratory waste.

Use separate, clearly labeled waste containers for different types of waste (solid, liquid,

sharps).

Step 2: Waste Collection and Labeling

Solid Waste:

Includes contaminated gloves, weigh boats, paper towels, and other disposable lab

supplies.

Place in a designated, leak-proof container lined with a heavy-duty plastic bag.

Label the container clearly as "Hazardous Chemical Waste" and list the contents, including

"ML390".

Liquid Waste:

Includes unused ML390 solutions and contaminated solvents.

Collect in a compatible, shatter-resistant container (e.g., a properly vented chemical waste

bottle).

Do not mix incompatible waste streams.

Label the container with "Hazardous Chemical Waste," the full chemical names of all

components (including solvents), and their approximate concentrations.

Sharps Waste:
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Includes needles, syringes, and Pasteur pipettes contaminated with ML390.

Place immediately into a designated, puncture-resistant sharps container.

Label the sharps container as "Hazardous Chemical Sharps Waste" and specify the

contaminant (ML390).

Step 3: Storage of Waste

Store all hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure all containers are tightly sealed when not in use.

Store liquid waste containers in secondary containment to prevent spills.

Step 4: Disposal

Follow your institution's specific procedures for the pickup and disposal of hazardous

chemical waste.

Contact your institution's EHS office to schedule a waste pickup.

Do not dispose of any ML390-contaminated waste down the drain or in the regular trash.

Summary of ML390 Disposal Procedures
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Waste Type Container Disposal Procedure

Solid Waste (Contaminated

gloves, paper towels, etc.)

Labeled, leak-proof container

with a plastic liner.

Collect in the designated

container and dispose of as

hazardous chemical waste

through your institution's EHS

office.

Liquid Waste (Unused

solutions, contaminated

solvents)

Labeled, compatible, shatter-

resistant waste bottle.

Collect in the designated

container, ensuring proper

labeling of all components, and

dispose of as hazardous

chemical waste.

Sharps Waste (Contaminated

needles, pipettes, etc.)

Labeled, puncture-resistant

sharps container.

Place directly into the sharps

container and dispose of as

hazardous chemical sharps

waste.

Mechanism of Action of ML390 for Contextual
Understanding
ML390 is a potent and specific inhibitor of the enzyme dihydroorotate dehydrogenase

(DHODH).[1][2] DHODH is a key enzyme in the de novo pyrimidine synthesis pathway, which is

essential for the production of nucleotides required for DNA and RNA synthesis.[3] In the

context of acute myeloid leukemia (AML), cancer cells are highly dependent on this pathway

for proliferation. By inhibiting DHODH, ML390 depletes the pool of available pyrimidines,

leading to a halt in cell proliferation and inducing the differentiation of leukemic cells.[1][4]

Signaling Pathway of ML390 Action
The following diagram illustrates the inhibitory effect of ML390 on the de novo pyrimidine

synthesis pathway.

Mechanism of ML390: Inhibition of DHODH in the pyrimidine synthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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